Cas no 2137936-53-7 (1H-Imidazole-1-acetamide, 2-amino-)

• Product Name: 1H-Imidazole-1-acetamide, 2-amino-
• CAS No: 2137936-53-7
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 5300064
• Update Time: 2025-10-31

1H-Imidazole-1-acetamide, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetamide, 2-amino-

• Inchi： 1S/C5H8N4O/c6-4(10)3-9-2-1-8-5(9)7/h1-2H,3H2,(H2,6,10)(H2,7,8)
• InChI Key： UJGVZELPLSYZLC-UHFFFAOYSA-N
• SMILES： C1(N)N(CC(N)=O)C=CN=1

Additional information on 1H-Imidazole-1-acetamide, 2-amino-

Professional Introduction to Compound with CAS No. 2137936-53-7 and Product Name: 1H-Imidazole-1-acetamide, 2-amino-

The compound with the CAS number 2137936-53-7 and the product name 1H-Imidazole-1-acetamide, 2-amino- represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazole class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. Imidazole derivatives have been extensively studied due to their role as key intermediates in the synthesis of various therapeutic agents, including antiviral, antibacterial, and anticancer drugs.

1H-Imidazole-1-acetamide, 2-amino, specifically, is a derivative that combines the structural features of imidazole with functional amino groups, making it a versatile building block for further chemical modifications. The presence of both an acetamide group and an amino group in its molecular structure enhances its reactivity and potential applications in drug design. This compound has garnered attention in recent years due to its promising role in the development of novel therapeutic strategies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. 1H-Imidazole-1-acetamide, 2-amino, with its unique structural properties, has been explored as a potential scaffold for such inhibitors. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for drug discovery. For instance, studies have shown that imidazole derivatives can modulate enzyme activity and receptor binding, which are crucial mechanisms in many diseases.

One of the most exciting areas of research involving 1H-Imidazole-1-acetamide, 2-amino, is its application in oncology. Cancer cells often exhibit altered metabolic pathways and signaling networks compared to normal cells. By targeting these differences, researchers aim to develop treatments that selectively inhibit cancer cell growth while minimizing side effects on healthy cells. The compound's dual functionality allows for precise targeting of cancer-related enzymes and receptors, making it a promising candidate for the development of next-generation anticancer agents.

Moreover, the compound has shown potential in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. Studies have demonstrated that imidazole derivatives can modulate inflammatory responses by interacting with key signaling pathways involved in inflammation. The amino groups in 1H-Imidazole-1-acetamide, 2-amino, enable it to act as a competitive inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes.

The synthesis of 1H-Imidazole-1-acetamide, 2-amino, involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of an imidazole derivative with an appropriate acylating agent to introduce the acetamide moiety. Subsequent functionalization at the 2-position using protected amino groups allows for further derivatization while maintaining stability during handling and storage. This synthetic route underscores the compound's adaptability for various chemical modifications, enabling researchers to tailor its properties for specific applications.

In conclusion, 1H-Imidazole-1-acetamide, 2-amino, with its CAS number 2137936-53-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable tool for drug discovery and development across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of the most challenging medical conditions faced today.